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Compound of Interest

Compound Name: AV-15a

Cat. No.: B1192251 Get Quote

The term "AV-15a" presents a challenge in the scientific landscape, as it does not correspond

to a single, well-defined molecule or reagent within publicly available scientific literature and

databases. Extensive searches reveal that "AV-15a" is associated with several distinct scientific

contexts, none of which provide a clear basis for the development of detailed laboratory

application notes for a specific compound.

The ambiguity surrounding "AV-15a" underscores the critical importance of precise

nomenclature in scientific research. Without a specific chemical identifier, such as a full

chemical name or a CAS registry number, it is impossible to ascertain the properties,

mechanism of action, and appropriate laboratory handling procedures for a given substance.

The multifaceted nature of the search results for "AV-15a" can be categorized as follows:

Adeno-Associated Virus (AAV) Vectors in Gene
Therapy
A significant portion of the search results refers to Adeno-Associated Virus (AAV) vectors,

which are indispensable tools in the field of gene therapy. AAVs are non-pathogenic viruses

that can be engineered to deliver therapeutic genes to specific cells and tissues. While the

abbreviation "AAV" is central to this field, "15a" does not appear to be a standard or recognized

designation for a particular AAV serotype, capsid variant, or commercially available AAV-based

product. The development and application of AAV vectors involve complex protocols for
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production, purification, and in vitro/in vivo administration, all of which are highly specific to the

AAV serotype and the gene of interest being delivered.

Environmental Protection Agency (EPA) Method TO-
15A
In the realm of environmental science and analytical chemistry, "TO-15A" refers to a specific

method established by the U.S. Environmental Protection Agency. This method outlines the

procedures for the collection and analysis of volatile organic compounds (VOCs) in ambient air.

This context is entirely unrelated to a reagent or compound that would be utilized in a biological

laboratory for cellular or molecular research.

A Specific Chemical Intermediate in Organic
Synthesis
One specific search result identifies "2-bromo-4-(4-chlorophenyl)-6-phenylnicotinonitrile 15a" as

an intermediate compound in a multi-step organic synthesis pathway.[1] In this context, "15a" is

a label assigned to a specific molecule within the reaction scheme described in a research

article. While the synthesis and characterization of this compound are detailed, the article does

not provide any information regarding its biological activity or potential applications in a

laboratory setting beyond its role as a chemical precursor.

Other Unrelated Designations
The term "AV" is also found in various other contexts, such as in the naming of electronic

components (e.g., anti-vandal switches) or as a prefix for proprietary drug candidates in early-

stage development (e.g., AV-001, a Tie2 receptor agonist).[2] These instances are highly

specific to their respective fields and do not contribute to a cohesive understanding of a

substance labeled "AV-15a" for general laboratory use.

Conclusion

Due to the lack of a clear and unambiguous definition of "AV-15a" in the scientific literature, it is

not possible to provide the requested detailed application notes and protocols. The term is

context-dependent and refers to vastly different entities, from viral vectors to analytical methods

and chemical intermediates.
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To proceed with a meaningful response, a more specific identifier for the substance of interest

is required. Researchers, scientists, and drug development professionals are encouraged to

utilize precise nomenclature, including full chemical names, CAS numbers, or specific product

codes, to ensure accurate identification and safe handling of all laboratory reagents. Without

such clarity, the generation of reliable and reproducible experimental protocols is not feasible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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